Cas no 1252298-84-2 ((3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea)

• Product Name: (3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea
• CAS No: 1252298-84-2
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 6222724
• PubChem ID: 47419694
• Update Time: 2025-10-29

(3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea Chemical and Physical Properties

Names and Identifiers

• (3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea
• NCGC00329905-01
• 1252298-84-2
• EN300-26618830
• N-carbamoyl-3-[(4-methylphenyl)methyl-prop-2-ynylamino]propanamide
• (3-{[(4-methylphenyl)methyl](prop-2-yn-1-yl)amino}propanoyl)urea
• AB01323514-02
• AKOS034630044
• Z850790920

• Inchi： 1S/C15H19N3O2/c1-3-9-18(10-8-14(19)17-15(16)20)11-13-6-4-12(2)5-7-13/h1,4-7H,8-11H2,2H3,(H3,16,17,19,20)
• InChI Key： HZHGFBLGQIHYHT-UHFFFAOYSA-N
• SMILES： O=C(CCN(CC#C)CC1C=CC(C)=CC=1)NC(N)=O

Computed Properties

• Exact Mass: 273.148
• Monoisotopic Mass: 273.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2
• XLogP3: 1.2

Additional information on (3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea

Comprehensive Overview of (3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea (CAS No. 1252298-84-2)

(3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea (CAS No. 1252298-84-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique urea and propargyl functional groups, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a candidate for modulating biological pathways.

The molecular structure of (3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea includes a 4-methylphenyl group attached to a propargylamine moiety, further linked to a urea derivative. This configuration allows for versatile interactions in biochemical systems, making it a subject of study in enzyme inhibition and receptor binding research. The presence of the propargyl group also opens avenues for click chemistry applications, a rapidly growing field in drug discovery.

In recent years, the demand for CAS No. 1252298-84-2 has increased due to its relevance in targeted therapy and precision medicine. Scientists are investigating its role in designing small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders. The compound’s ability to interact with specific proteins and enzymes aligns with the current trend of personalized medicine, a hot topic in healthcare innovation.

From a synthetic chemistry perspective, (3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea is synthesized through multi-step organic reactions, often involving amide coupling and urea formation techniques. Its purity and stability are critical for research applications, prompting advancements in analytical methods such as HPLC and mass spectrometry for quality control.

The compound’s potential extends to bioconjugation strategies, where its propargyl group can be utilized for labeling biomolecules. This feature is particularly valuable in proteomics and diagnostic imaging, areas that are gaining traction due to advancements in AI-driven drug discovery. As the pharmaceutical industry embraces machine learning for compound screening, CAS No. 1252298-84-2 is being revisited for its compatibility with high-throughput screening platforms.

Market trends indicate a growing interest in specialty chemicals like (3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea, driven by the expansion of biotech startups and academic research. Suppliers are focusing on scalable synthesis methods to meet the demand from laboratories and pharmaceutical companies. Additionally, regulatory guidelines emphasize the need for green chemistry practices in producing such compounds, aligning with global sustainability goals.

For researchers seeking reliable data on CAS No. 1252298-84-2, peer-reviewed journals and patent databases are valuable resources. The compound’s structure-activity relationship (SAR) is frequently discussed in literature, offering insights into its pharmacokinetic and toxicological profiles. As the scientific community continues to explore its applications, (3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea remains a compound of interest for innovative therapeutic solutions.

In conclusion, (3-{(4-methylphenyl)methyl(prop-2-yn-1-yl)amino}propanoyl)urea (CAS No. 1252298-84-2) represents a promising candidate in modern drug development and biochemical research. Its unique structural features and compatibility with cutting-edge technologies like click chemistry and AI-assisted discovery position it as a valuable tool for scientists. As the fields of precision medicine and bioconjugation evolve, this compound is likely to play an increasingly important role in advancing healthcare innovations.